Cas no 869779-53-3 (Benzoic acid, 4-(1,4,7,10-tetraazacyclododec-1-ylmethyl)-)

• Product Name: Benzoic acid, 4-(1,4,7,10-tetraazacyclododec-1-ylmethyl)-
• CAS No: 869779-53-3
• MF: C₁₆H₂₆N₄O₂
• MW: 306.403243541718
• CID: 1859879
• Update Time: 2025-01-10

Benzoic acid, 4-(1,4,7,10-tetraazacyclododec-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1,4,7,10-tetraazacyclododec-1-ylmethyl)-

• Inchi： 1S/C16H26N4O2/c21-16(22)15-3-1-14(2-4-15)13-20-11-9-18-7-5-17-6-8-19-10-12-20/h1-4,17-19H,5-13H2,(H,21,22)
• InChI Key： GAQJFWGDHAMSKU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CN2CCNCCNCCNCC2)C=C1

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 505.9±50.0 °C(Predicted)
• pka: 4.33±0.10(Predicted)